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Compound of Interest

Compound Name: Fluorol Yellow 088

Cat. No.: B149401 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides a detailed technical overview of the solubility

characteristics of Fluorol Yellow 088 (also known as Solvent Green 4), a lipophilic fluorescent

dye. It includes a comprehensive summary of its solubility in various solvents, detailed

experimental protocols for solubility determination and staining solution preparation, and

graphical representations of key workflows.

Introduction
Fluorol Yellow 088 is a highly fluorescent, lipophilic dye widely utilized in biological research

and industrial applications.[1][2] Chemically identified as 2,8-dimethylnaphtho[3,2,1-

kl]xanthene, its primary application in life sciences is the staining of hydrophobic structures,

particularly suberin lamellae and cuticular waxes in plant tissues.[3][4] As a solvent dye, it is

characterized by its low solubility in water and high affinity for non-aqueous, lipid-rich

environments such as oils, fats, waxes, and hydrocarbon derivatives.[1][5] Understanding its

solubility profile is critical for the preparation of stable stock and working solutions, ensuring

reproducibility in staining protocols and other experimental applications.

Solubility Profile
Fluorol Yellow 088 is hydrophobic and generally insoluble in aqueous solutions, while

demonstrating solubility in a range of organic solvents.[5][6] The quantitative and qualitative

solubility data compiled from various technical sources are summarized below.
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Table 1: Quantitative and Qualitative Solubility of Fluorol
Yellow 088

Solvent Solubility Type
Concentration /
Observation

Source(s)

Water Quantitative 0.2 mg/L - 34.3 mg/L [5]

Qualitative
Poorly soluble; does

not mix well
[5][6]

Dimethyl Sulfoxide

(DMSO)
Quantitative

4 mg/mL (with

sonication and heating

to 60°C)

[2]

Qualitative
Soluble; Slightly

soluble (when heated)
[6][7]

Dimethylformamide

(DMF)
Qualitative Soluble [6]

Acetonitrile Qualitative Soluble [6]

Chloroform Qualitative
Soluble; Slightly

soluble
[6][7]

Ethyl Acetate Qualitative Soluble [6]

Ethanol (99.5%) Qualitative Readily dissolves [4]

Methanol Qualitative Very slightly soluble [7]

Lactic Acid Qualitative

Soluble (used as a

solvent for staining

solutions)

[3][6]

Polyethylene Glycol

(400) with 90%

Glycerol

Qualitative

Forms a stable,

efficient solvent

system

[3][6]

Lipids, Oils, Waxes,

Greases
Qualitative

High affinity and

solubility
[1][5]
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Experimental Protocols
Accurate and reproducible experimental results depend on correctly prepared solutions. The

following section details methodologies for determining solubility and preparing common

staining solutions of Fluorol Yellow 088.

Protocol for General Solubility Determination (Visual
Method)
This protocol is adapted from standardized methods for assessing chemical solubility in various

media and is suitable for a qualitative or semi-quantitative assessment in a research laboratory

setting.[8]

Objective: To determine the approximate solubility of Fluorol Yellow 088 in a target solvent by

visual inspection.

Materials:

Fluorol Yellow 088 powder

Target solvents (e.g., DMSO, Ethanol, Culture Medium)

Glass test tubes or vials

Vortex mixer

Water bath or heater

Pipettes and analytical balance

Procedure:

Initial High-Concentration Test:

Weigh approximately 10 mg of Fluorol Yellow 088 into a glass tube.

Add the appropriate volume of solvent to achieve a high starting concentration (e.g., 0.5

mL for a 20 mg/mL test).[8]
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Cap the tube securely.

Mechanical Agitation:

Vortex the mixture vigorously for 1-2 minutes.

If the solid is not fully dissolved, use a water bath to gently heat the solution (e.g., to 60°C

for DMSO), followed by further vortexing or sonication.[2] Be cautious with volatile

solvents.

Visual Observation:

Carefully inspect the solution against a light source. A compound is considered "soluble" if

the solution is clear with no visible particulates, cloudiness, or precipitate.[8]

Serial Dilution for Insoluble Compounds:

If the dye does not dissolve at the initial concentration, increase the solvent volume to

decrease the concentration by a factor of 10 (e.g., add 4.5 mL of solvent to the 0.5 mL

mixture to achieve a 2 mg/mL concentration).[8]

Repeat the mechanical agitation and heating steps.

Continue this process of serial dilution until solubility is achieved or the desired lower limit

is reached.

Documentation: Record the highest concentration at which Fluorol Yellow 088 fully

dissolves in each tested solvent.

Protocols for Preparing Staining Solutions
Fluorol Yellow 088 is a preferred stain for suberin in plant tissues.[4] The choice of solvent

affects the preparation protocol.

Protocol A: Lactic Acid Method[6]

Prepare a 0.01% (w/v) solution of Fluorol Yellow 088 in lactic acid.
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Heat the mixture at 70°C for 30 minutes to ensure complete dissolution.

The solution should be prepared freshly before use.

Protocol B: Polyethylene Glycol-Glycerol Method[2][3]

Prepare a 0.01% (w/v) solution of Fluorol Yellow 088 in polyethylene glycol (PEG 400).

Heat the solution at 90°C for 1 hour to dissolve the dye completely.

Add an equal volume of 90% glycerol (containing 10% distilled water) and mix thoroughly.

Protocol C: Ethanol Method[4]

Prepare a 0.01% (w/v) solution of Fluorol Yellow 088 in 99.5% ethanol.

The dye dissolves readily at room temperature with gentle agitation, eliminating the need for

heating.

Workflow Visualizations
To further clarify the experimental processes, the following diagrams illustrate the logical flow of

the solubility testing and a typical plant tissue staining protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.medchemexpress.com/fluorol-yellow-088.html
https://www.bocsci.com/fluorol-yellow-088-cas-81-37-8-item-34067.html
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12235422/
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


start_end process decision io Start

Weigh 10 mg Dye

Add Solvent (e.g., 0.5 mL for 20 mg/mL)

Vortex / Sonicate / Heat

Visually Inspect for Particulates

Is Dye Fully Dissolved?

Record Solvent & Max Concentration

Yes

Add Solvent to Dilute 10x

No

End

Click to download full resolution via product page

Caption: Workflow for Determining Dye Solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b149401?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


start_end process io Start

Prepare Fresh Plant Tissue Sections

Prepare 0.01% (w/v) Staining Solution (e.g., in Lactic Acid)

Incubate Sections in Staining Solution (e.g., 70°C, 30 min)

Rinse Sections with Water (3x, 5 min each)

Optional: Counter-stain with Aniline Blue (0.5% w/v)

Wash with Water (30 min)

Mount on Slide with 50% Glycerol

Observe with Fluorescence Microscope (GFP Filter)

End

Click to download full resolution via product page

Caption: Staining Protocol for Suberin in Plant Tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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